Cas no 211943-03-2 (2-Thiazolecarboxaldehyde,4-(methoxymethyl)-)

• Product Name: 2-Thiazolecarboxaldehyde,4-(methoxymethyl)-
• CAS No: 211943-03-2
• MF: C₆H₇NO₂S
• MW: 157.190280199051
• CID: 242437
• Update Time: 2024-01-26

2-Thiazolecarboxaldehyde,4-(methoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolecarboxaldehyde,4-(methoxymethyl)-
• 4-(Methoxymethyl)thiazole-2-carbaldehyde
• 2-Thiazolecarboxaldehyde, 4-(methoxymethyl)- (9CI)
• 2-Thiazolecarboxaldehyde, 4-(methoxymethyl)-

• Inchi： 1S/C6H7NO2S/c1-9-3-5-4-10-6(2-8)7-5/h2,4H,3H2,1H3
• InChI Key： KKOVYCBCXCRCFH-UHFFFAOYSA-N
• SMILES： S1C=C(COC)N=C1C=O

Computed Properties

• Exact Mass: 157.01981
• Monoisotopic Mass: 157.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.4A^2

Experimental Properties

• Density: 1.278±0.06 g/cm3(Predicted)
• Boiling Point: 258.5±32.0 °C(Predicted)
• PSA: 39.19
• pka: -0.79±0.10(Predicted)